Cas no 2708286-96-6 (tert-Butyl (8-chloro-1,7-naphthyridin-3-yl)carbamate)

• Product Name: tert-Butyl (8-chloro-1,7-naphthyridin-3-yl)carbamate
• CAS No: 2708286-96-6
• MF: C₁₃H₁₄ClN₃O₂
• MW: 279.722161769867
• MDL: MFCD33019666
• CID: 5140284
• PubChem ID: 155897056
• Update Time: 2025-05-27

tert-Butyl (8-chloro-1,7-naphthyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (8-chloro-1,7-naphthyridin-3-yl)carbamate
• D87184
• tert-butyl 8-chloro-1,7-naphthyridin-3-ylcarbamate
• TERT-BUTYL N-(8-CHLORO-1,7-NAPHTHYRIDIN-3-YL)CARBAMATE
• 2708286-96-6

• MDL： MFCD33019666
• Inchi： 1S/C13H14ClN3O2/c1-13(2,3)19-12(18)17-9-6-8-4-5-15-11(14)10(8)16-7-9/h4-7H,1-3H3,(H,17,18)
• InChI Key： NLPBXIHXAXJZKP-UHFFFAOYSA-N
• SMILES： ClC1C2C(C=CN=1)=CC(=CN=2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 279.0774544g/mol
• Monoisotopic Mass: 279.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.099

Additional information on tert-Butyl (8-chloro-1,7-naphthyridin-3-yl)carbamate

Comprehensive Overview of tert-Butyl (8-chloro-1,7-naphthyridin-3-yl)carbamate (CAS No. 2708286-96-6)

The compound tert-Butyl (8-chloro-1,7-naphthyridin-3-yl)carbamate (CAS No. 2708286-96-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique naphthyridine core and carbamate functional group, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like tert-Butyl (8-chloro-1,7-naphthyridin-3-yl)carbamate has surged due to their role in addressing global health challenges. For instance, the rise of antibiotic-resistant bacteria has spurred investigations into novel naphthyridine derivatives as potential solutions. This compound’s chloro-substituted moiety further enhances its reactivity, making it a valuable building block in medicinal chemistry.

From a structural perspective, the tert-butyl group in tert-Butyl (8-chloro-1,7-naphthyridin-3-yl)carbamate provides steric protection, improving the stability of the molecule during synthetic processes. This feature is critical for researchers working on multi-step reactions, where intermediate stability can significantly impact yield and purity. Additionally, the carbamate linkage offers a handle for further functionalization, enabling the creation of diverse derivatives with tailored properties.

The synthesis of tert-Butyl (8-chloro-1,7-naphthyridin-3-yl)carbamate typically involves the reaction of 8-chloro-1,7-naphthyridin-3-amine with di-tert-butyl dicarbonate (Boc anhydride) under controlled conditions. This method is favored for its high selectivity and compatibility with other functional groups. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm the compound’s identity and purity, ensuring it meets the stringent requirements of pharmaceutical applications.

One of the most searched questions related to this compound is: "What are the applications of tert-Butyl (8-chloro-1,7-naphthyridin-3-yl)carbamate in drug discovery?" The answer lies in its ability to serve as a precursor for small-molecule inhibitors targeting enzymes like kinases, which are implicated in cancer and inflammatory diseases. Its naphthyridine scaffold is also explored in the design of fluorescent probes for biological imaging, a hot topic in diagnostic research.

Another trending topic is the green chemistry approach to synthesizing such compounds. Researchers are increasingly focusing on sustainable methods to reduce waste and energy consumption. For example, catalytic processes using biodegradable reagents or microwave-assisted synthesis are being investigated to produce tert-Butyl (8-chloro-1,7-naphthyridin-3-yl)carbamate more efficiently. These advancements align with the growing emphasis on environmentally friendly practices in the chemical industry.

In the agrochemical sector, naphthyridine-based compounds are studied for their potential as pesticides or herbicides. The chloro substituent in tert-Butyl (8-chloro-1,7-naphthyridin-3-yl)carbamate may enhance its bioactivity against plant pathogens, making it a candidate for further development. This aligns with the global need for sustainable agriculture solutions to combat food security challenges.

Storage and handling of tert-Butyl (8-chloro-1,7-naphthyridin-3-yl)carbamate require standard laboratory precautions, including protection from moisture and light to maintain its stability. Proper documentation of its physicochemical properties, such as melting point and solubility, is essential for reproducibility in research. These details are often sought after by scientists and can be found in technical datasheets provided by suppliers.

In conclusion, tert-Butyl (8-chloro-1,7-naphthyridin-3-yl)carbamate (CAS No. 2708286-96-6) represents a promising compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features and synthetic versatility make it a valuable tool for researchers tackling some of today’s most pressing scientific challenges. As interest in heterocyclic chemistry continues to grow, this compound is poised to play a pivotal role in future innovations.